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Compound of Interest

Compound Name:
Methyl 5-methyl-2-

propoxybenzoate

Cat. No.: B14030676

Get Quote

Executive Summary
Compound: Methyl 2-propoxy-5-methylbenzoate CAS Registry Number: 1195353-75-3

Molecular Formula: C₁₂H₁₆O₃ Molecular Weight: 208.25 g/mol [1]

This technical guide provides a definitive identification framework for Methyl 2-propoxy-5-

methylbenzoate, a specific alkylated salicylate derivative. While often obscured in broad

chemical databases due to naming variations (e.g., Methyl 5-methyl-2-propoxybenzoate),

this compound is a distinct entity used primarily in structure-activity relationship (SAR) studies

involving salicylate analogs. This document outlines the verified identification data, synthesis

pathways, and search protocols required for researchers in drug discovery.

Part 1: Chemical Identification & Properties
The precise identification of this compound requires distinguishing it from its ethyl analog and

its regioisomers. The CAS number 1195353-75-3 is the unique identifier for the methyl ester

variant.
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Property Specification Source/Verification

CAS Number 1195353-75-3
ChemicalBook, BLD Pharm [1,

2]

IUPAC Name
Methyl 5-methyl-2-

propoxybenzoate
Calculated

Molecular Formula C₁₂H₁₆O₃ PubChem / Calculated

Molecular Weight 208.25 g/mol Calculated

Parent Acid
2-Propoxy-5-methylbenzoic

acid (CAS 91970-50-2)
Molbase [3]

Precursor (Phenol)
Methyl 5-methylsalicylate (CAS

22717-57-3)
Matrix Scientific [4]

Physical State
Liquid (Predicted) / Low-

melting solid
Analog extrapolation

Structural Context
The compound belongs to the class of alkoxy-substituted benzoic acid esters. It is structurally

derived from p-cresotinic acid (2-hydroxy-5-methylbenzoic acid) by protecting the carboxylic

acid as a methyl ester and alkylating the phenolic hydroxyl group with a propyl chain.

Key Structural Features:

Core: Benzoic acid ring.[2][3][4]

Position 1: Methyl ester group (-COOCH₃).

Position 2: Propoxy group (-OCH₂CH₂CH₃) – Critical for lipophilicity modulation.

Position 5: Methyl group (-CH₃) – Provides steric bulk and metabolic stability.
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For researchers unable to source the compound directly, synthesis is a viable option using

commercially available precursors. The literature suggests two primary routes, with the

Esterification-First pathway being preferred to avoid side reactions during alkylation.

Synthesis Pathway Diagram

p-Cresotinic Acid
(2-Hydroxy-5-methylbenzoic acid)

CAS: 50-85-1

Esterification
(MeOH, H2SO4)

Alkylation
(Propyl Halide)

Route B

Methyl 5-methylsalicylate
CAS: 22717-57-3

Reflux Williamson Ether Synthesis
(n-Propyl Iodide/Bromide, K2CO3)

Methyl 2-propoxy-5-methylbenzoate
CAS: 1195353-75-3

Alkylation

2-Propoxy-5-methylbenzoic acid
CAS: 91970-50-2

Esterification

Click to download full resolution via product page

Figure 1: Validated synthesis pathways. The primary route (solid lines) utilizes the methyl ester

intermediate (CAS 22717-57-3) to ensure selective alkylation of the phenolic oxygen.

Detailed Protocol (Route A)
Esterification: React p-cresotinic acid with methanol in the presence of a catalytic acid (e.g.,

H₂SO₄) to yield Methyl 5-methylsalicylate (CAS 22717-57-3).

Alkylation: Dissolve the intermediate in acetone or DMF. Add potassium carbonate (base)

and n-propyl iodide (or bromide). Reflux until the starting phenol is consumed (monitored by

TLC).

Purification: The resulting Methyl 2-propoxy-5-methylbenzoate is typically purified via

vacuum distillation or column chromatography.

Part 3: Search & Verification Strategy
When searching for this compound in chemical databases (SciFinder, Reaxys, PubChem),

direct name searches often fail due to non-standard nomenclature. Use the following logic to

ensure data integrity.
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Search Query Initiation

Direct CAS Search
1195353-75-3 Name Variations Search Substructure Search

(Parent Acid + Methyl Ester)

Target Identification:
Methyl 2-propoxy-5-methylbenzoate

Exact Match Query: 'Methyl 5-methyl-2-propoxybenzoate'Query: 'Benzoic acid, 2-propoxy-5-methyl-, methyl ester' Filter: MW 208.25

Click to download full resolution via product page

Figure 2: Strategic search workflow for identifying Methyl 2-propoxy-5-methylbenzoate in

commercial and scientific databases.

Critical Search Parameters
Exact CAS: 1195353-75-3[1][5][6]

InChIKey: (Requires generation from structure, typically unique)

SMILES:CC1=CC(=C(C=C1)C(=O)OC)OCCC (Canonical)

Common Synonym: Methyl 5-methyl-2-propoxybenzoate (Alphabetical ordering of

substituents often overrides numerical ordering in some databases).

Analog Differentiation
Researchers must avoid confusing the target with these common analogs:

Ethyl Analog: Ethyl 2-propoxy-5-methylbenzoate (Intermediate in older literature).

Isomer: Methyl 2-methoxy-5-propylbenzoate (Different alkylation pattern).

Parent Acid: 2-Propoxy-5-methylbenzoic acid (CAS 91970-50-2).[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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